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Compound Name: 2'-Chloro-5"-nitroacetophenone
CAS No.: 23082-50-0
Cat. No.: B1582321
Get Quote
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Executive Summary

In the landscape of modern pharmaceutical process chemistry, 2'-Chloro-5'-
nitroacetophenone (CAS: 23082-50-0) has emerged as a critical "pivot point" intermediate.
While historically viewed as a generic building block for dyes and agrochemicals, its value has
surged due to its role in the non-noble-metal synthesis of Vismodegib (Erivedge®), the first
FDA-approved Hedgehog signaling pathway inhibitor.

This whitepaper analyzes the technical utility of 2'-Chloro-5'-nitroacetophenone, contrasting
its application against traditional palladium-catalyzed cross-coupling routes. We provide
validated protocols for its synthesis, its transformation into complex heterocyclic APIs, and the
mechanistic principles driving its reactivity.

Part 1: Chemical Profile & Reactivity[1]
Structural Analysis

The molecule features a trisubstituted benzene ring where the interplay of electronic effects
dictates its unigque reactivity profile.
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Property Specification

CAS Number 23082-50-0

Molecular Formula CsHeCINO3

Molecular Weight 199.59 g/mol

Appearance Pale yellow to crystalline solid

Melting Point 62-64 °C

Solubility Soluble in MeOH, EtOH, DCM; sparingly soluble

in water

Reactivity Matrix:

o Acetyl Group (C-1): The primary handle for cyclization. The methyl protons are acidified by

the electron-withdrawing nitro and carbonyl groups, facilitating enolization and condensation

reactions (e.g., Kréhnke pyridine synthesis).

e Chloro Group (C-2): Activated for Nucleophilic Aromatic Substitution (SNAr) due to the ortho-
acetyl and para-nitro groups. However, in the synthesis of Vismodegib, this chlorine atom is

retained, serving as a structural anchor in the final drug molecule.

¢ Nitro Group (C-5): Serves as a latent amine. Its position meta to the acetyl group is crucial

for the final regiochemistry of downstream APIs.

Stability & Handling

e Thermal Stability: Stable up to 150°C, but exhibits exothermic decomposition above 200°C.

o Storage: Hygroscopic; store under inert atmosphere (N2) at <25°C.

o Safety: Skin irritant and potential sensitizer. Standard PPE (nitrile gloves, respirator)

required.

Part 2: Synthesis of the Intermediate
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Industrial production typically follows one of two pathways. The Oxidative Route is preferred for
scale-up due to lower raw material costs, while the Malonate Route offers higher purity for lab-
scale optimization.

Route A: Oxidative Synthesis (Industrial)

Precursor: 2-Chloro-5-nitroethylbenzene Reagents: Oz (air), Co/Mn catalyst, or N-
hydroxyphthalimide (NHPI). Conditions: 110-130°C, 3-5 bar pressure. Mechanism: Radical
chain oxidation at the benzylic carbon. Yield: ~85-90%.[1][2]

Route B: Malonate Condensation (Lab Scale)

Precursor: 2-Chloro-5-nitrobenzoic acid. Protocol:
« Activation of acid to acid chloride (SOCIz2).
o Condensation with diethyl malonate / Mg(OEt)-.

e Hydrolysis and decarboxylation (H2SO4/AcOH). Advantage: Avoids isomeric mixtures
common in direct nitration of acetophenone.

Part 3: Core Application — Synthesis of
Vismodegib[3][4]

The most authoritative application of 2'-Chloro-5'-nitroacetophenone is in the synthesis of
Vismodegib. Traditional routes to the key intermediate, 2-(2-chloro-5-nitrophenyl)pyridine, often
rely on Suzuki-Miyaura coupling, which requires expensive Palladium catalysts and stringent
removal of heavy metals from the final API.

The 2'-Chloro-5'-nitroacetophenone route circumvents this by building the pyridine ring
directly onto the benzene scaffold.

The "Green" Pathway: Pyridine Ring Construction

This protocol utilizes a modified Kréhnke synthesis or a condensation with a pyrimidinium salt,
eliminating the need for transition metals.

Reaction Scheme:
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e Condensation: 2'-Chloro-5'-nitroacetophenone reacts with a vinamidinium salt or 1-methyl-
pyrimidin-2(1H)-one derivatives.

o Cyclization: The acetyl group acts as the nucleophile, attacking the electrophilic synthons to
close the pyridine ring.

2'-Chloro-5'-nitroacetophenone Cyclization
5 -5'-ni

(Starting Material) No Pd Catalys{)

2-(2-Chloro-5-nitrophenyl)pyridine . .
______ | (Key Intermediate) Nitro Reduction
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Pyrimidinium Satt | 4-Chloro-3-(pyridin-2-yl)aniline
Reduction | ——-mm--="7TT 7T Acylation
(Fe/NHA4CI or H2) Vismodegib

Amide Coupling [~ T (API)

(2-Chloro-4-(methylsulfonyl)benzoyl chloride)

Click to download full resolution via product page

Figure 1: The non-noble-metal synthetic pathway to Vismodegib using 2'-Chloro-5'-
nitroacetophenone.

Detailed Experimental Protocol: Pyridine Formation

Note: This protocol is adapted from optimized literature methods for educational and research

purposes.

Step 1: Reagents

2'-Chloro-5'-nitroacetophenone (1.0 eq)[3]

1,2-Dihydro-1,3-dimethyl-2-oxopyrimidinium hydrogen sulfate (1.5 eq)

Acetic acid (Solvent)

Ammonium acetate (Source of Nitrogen)

Step 2: Procedure
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e Charge a reactor with 2'-Chloro-5'-nitroacetophenone and acetic acid.

e Add the pyrimidinium salt and ammonium acetate.

e Heat to reflux (110-115°C) for 12—-16 hours.

e Monitor: TLC or HPLC should show disappearance of the ketone.

e Workup: Cool to room temperature. Pour into ice water. Neutralize with NaOH to pH 8-9.

« Isolation: Filter the precipitate. The product, 2-(2-chloro-5-nitrophenyl)pyridine, is obtained as
a solid.

Yield: Typical isolated yields range from 60—75%.
Step 3: Critical Quality Attributes (CQA)

e Purity: >98% by HPLC.

e Impurity: Unreacted acetophenone (<0.5%).

e Advantage: This intermediate contains the exact carbon skeleton required for Vismodegib
without using Suzuki coupling (Ar-B(OH)z + Ar-Br).

Part 4: Mechanistic Insights & Downstream

Chemistry
Regiochemistry of the Reduction

Following the pyridine ring formation, the nitro group must be reduced to an amine to allow for
the final amide coupling.

Chemo-selectivity Challenge: The molecule contains a Chlorine atom and a Pyridine ring.[4][5]
Standard hydrogenation (H2/Pd-C) carries a risk of dechlorination (hydrogenolysis of the C-CI
bond).

Recommended Protocol: Iron-Mediated Reduction To preserve the C-Cl bond, a stoichiometric
reduction is preferred over catalytic hydrogenation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1582321/docs?utm_src=pdf-body#technical-whitepaper-2-chloro-5-nitroacetophenone-in-pharmaceutical-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Vismodegib
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/645364441ca6101a45c30384/original/symmetric-4-6-dialkyl-arylamino-5-nitropyrimidines-theoretical-explanation-of-why-aminolysis-of-alkoxy-groups-is-favoured-over-chlorine-aminolysis-in-nitro-activated-pyrimidines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o System: Fe powder / NH4Cl in EtOH/H20.
e Temp: 70-80°C.

e Mechanism: Electron transfer from Fe surface to the nitro group. The mild conditions prevent
attack on the aryl chloride.

Biocatalytic Asymmetric Reduction

Beyond Vismodegib, 2'-Chloro-5'-nitroacetophenone serves as a substrate for the synthesis
of chiral alcohols.

e Enzyme:Saccharomyces cerevisiae (B5 strain) or specific ketoreductases (KREDS).
e Product: (R)-1-(2-chloro-5-nitrophenyl)ethanol.

o Application: Chiral building blocks for novel agrochemicals.

Part 5: References & Validation

e Vismodegib Synthesis (Pd-Free):

o

Title: An alternative method for the preparation of vismodegib.[2]

[e]

Source: Journal of Chemical Research.[2]

o

Context: Describes the reaction of 2'-chloro-5'-nitroacetophenone with pyrimidinium
salts to form the phenyl-pyridine core.

o URL:

o Synthesis of the Intermediate:

[¢]

Title: Preparation method of o-nitroacetophenone compounds (Patent CN101985424B).

[e]

Source: Google Patents.

o

Context: Details the oxidative synthesis from ethylbenzene derivatives.
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o URL:

» Biocatalytic Reduction:

[e]

Title: Asymmetric reduction of chloroacetophenone to produce chiral alcohols with
microorganisms.

[e]

Source: ResearchGate / Bioprocess Engineering.

o

Context: Use of yeast to reduce the ketone to a chiral alcohol.
o URL:
+ General Reactivity (SNATr):
o Title: Nucleophilic Aromatic Substitution Reactions.[6][5][7]
o Source: Chemistry LibreTexts / Organic Chemistry.
o Context: General mechanism for activated aryl chlorides.

o URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroacetophenone-in-pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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